Cas no 887578-74-7 (1-Pyrrolidinecarboxylicacid, 3-[[(4-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester)
1-Pyrrolidinecarboxylicacid, 3-[[(4-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinecarboxylicacid, 3-[[(4-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester
- 3-(4-FLUORO-BENZYLAMINO)-PYRROLIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- tert-butyl 3-[(4-fluorophenyl)methylamino]pyrrolidine-1-carboxylate
- TERT-BUTYL 3-{[(4-FLUOROPHENYL)METHYL]AMINO}PYRROLIDINE-1-CARBOXYLATE
- 887578-74-7
- 3-(4-fluorobenzylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
- tert-Butyl 3-((4-fluorobenzyl)amino)pyrrolidine-1-carboxylate
- SCHEMBL17605155
- AKOS017404742
- DTXSID00698825
-
- MDL: MFCD07785919
- Inchi: 1S/C16H23FN2O2/c1-16(2,3)21-15(20)19-9-8-14(11-19)18-10-12-4-6-13(17)7-5-12/h4-7,14,18H,8-11H2,1-3H3
- InChI Key: AOGFCANIWBCDTA-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CNC1CN(C(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 294.174
- Monoisotopic Mass: 294.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 41.6A^2
1-Pyrrolidinecarboxylicacid, 3-[[(4-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM301774-500mg |
(S)-tert-butyl 3-((4-fluorobenzyl)amino)pyrrolidine-1-carboxylate |
887578-74-7 | 95% | 500mg |
$338 | 2021-08-18 | |
| Chemenu | CM301774-500mg |
(S)-tert-butyl 3-((4-fluorobenzyl)amino)pyrrolidine-1-carboxylate |
887578-74-7 | 95% | 500mg |
$*** | 2023-05-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1531703-5g |
Tert-butyl 3-((4-fluorobenzyl)amino)pyrrolidine-1-carboxylate |
887578-74-7 | 98% | 5g |
¥31185.00 | 2024-04-26 |
1-Pyrrolidinecarboxylicacid, 3-[[(4-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-Pyrrolidinecarboxylicacid, 3-[[(4-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester
1-Pyrrolidinecarboxylic Acid, 3-[[(4-Fluorophenyl)Methyl]Amino]-, 1,1-Dimethylethyl Ester
The compound with CAS No. 887578-74-7, known as 1-pyrrolidinecarboxylic acid, 3-[[(4-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The molecule consists of a pyrrolidine ring substituted with a carboxylic acid group at position 1 and an amino group at position 3. The amino group is further substituted with a (4-fluorophenyl)methyl group, while the carboxylic acid is esterified with a 1,1-dimethylethyl group.
Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the 4-fluorophenyl group introduces electronic and steric effects that can enhance the compound's bioactivity. Fluorine substitution is particularly valuable in drug design as it can improve pharmacokinetic properties such as solubility and metabolic stability. The dimethylethyl ester group serves to protect the carboxylic acid moiety during synthesis and can be easily hydrolyzed to regenerate the free acid under specific conditions.
One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Researchers have explored its ability to inhibit enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are key targets for developing treatments for Alzheimer's disease and other cognitive disorders. Experimental data suggest that the compound exhibits moderate inhibitory activity against AChE, making it a candidate for further optimization.
The synthesis of 1-pyrrolidinecarboxylic acid derivatives typically involves multi-step reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts has facilitated the construction of the (4-fluorophenyl)methylamino group with high precision. These improvements have not only enhanced the yield but also reduced the environmental footprint of the synthesis process.
In terms of structural analysis, computational chemistry tools such as molecular docking and quantum mechanics have provided insights into the compound's interactions with biological targets. These studies reveal that the pyrrolidine ring plays a critical role in stabilizing interactions through hydrogen bonding and hydrophobic effects. Additionally, the fluorine atom on the phenyl ring contributes to electronic tuning, which can influence binding affinity and selectivity.
Despite its potential, further research is required to fully elucidate the pharmacokinetic and pharmacodynamic properties of this compound. Preclinical studies are currently underway to assess its bioavailability, toxicity profile, and efficacy in animal models of neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable drug.
In conclusion, 1-pyrrolidinecarboxylic acid, 3-[[(4-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester (CAS No. 887578-74-7) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological activity make it a focal point for ongoing research in medicinal chemistry and drug discovery.
887578-74-7 (1-Pyrrolidinecarboxylicacid, 3-[[(4-fluorophenyl)methyl]amino]-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)